Cas no 143706-77-8 (1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol)

• Product Name: 1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol
• CAS No: 143706-77-8
• MF: C₇H₉F₃N₂O
• MW: 194.154371976852
• CID: 5576484
• Update Time: 2025-07-18

1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 1-(1-methylethyl)-3-(trifluoromethyl)-
• 1-isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol
• 1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol

• Inchi： 1S/C7H9F3N2O/c1-4(2)12-6(13)3-5(11-12)7(8,9)10/h3-4,13H,1-2H3
• InChI Key： UYAJEUUVECNSPN-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(O)=CC(C(F)(F)F)=N1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 238.1±35.0 °C(Predicted)
• pka: 8.25±0.28(Predicted)

Additional information on 1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol

Introduction to 1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol (CAS No. 143706-77-8)

1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic compound belongs to the pyrazole family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug discovery. The molecular structure of 1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol incorporates both an isopropyl group and a trifluoromethyl substituent, elements that contribute to its distinct chemical properties and reactivity. These features make it a valuable scaffold for developing novel therapeutic agents.

The CAS number 143706-77-8 uniquely identifies this compound within the global chemical registry, ensuring precise classification and reference in scientific literature. The presence of the trifluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug molecules. This modification often improves the pharmacokinetic profile of compounds, making them more suitable for clinical applications. Furthermore, the isopropyl side chain introduces steric bulk, which can influence the compound's interaction with biological targets, thereby modulating its efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds containing the pyrazole core exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific configuration of 1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol positions it as a promising candidate for further investigation in these areas. Researchers have been particularly interested in its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological effects.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of 1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol make it an attractive subject for such studies. By leveraging advanced computational techniques, scientists can predict how this compound might interact with biological receptors and enzymes, providing insights into its potential therapeutic applications. These predictions are crucial for guiding experimental design and optimizing lead compounds for clinical trials.

The synthesis of 1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group, in particular, demands specialized methodologies to ensure high yield and purity. Recent innovations in synthetic chemistry have enabled more efficient and sustainable approaches to constructing complex molecular frameworks like this one. These advancements not only improve the accessibility of such compounds but also contribute to reducing the environmental impact of pharmaceutical manufacturing.

Biological evaluation of 1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol has revealed intriguing properties that warrant further exploration. Preclinical studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The exact mechanisms through which it exerts its effects are still under investigation, but preliminary findings are promising. Researchers are keen to understand how the interplay between the isopropyl and trifluoromethyl groups influences its biological behavior, which could provide valuable insights for designing next-generation drugs.

The role of heterocyclic compounds like pyrazoles in medicinal chemistry cannot be overstated. They serve as versatile building blocks for creating structurally diverse libraries of compounds for drug discovery. The unique electronic properties conferred by the nitrogen atoms in pyrazole rings allow for tunable interactions with biological targets. This flexibility makes pyrazole derivatives particularly useful for developing molecules with tailored pharmacological profiles.

As our understanding of disease mechanisms evolves, so does the demand for innovative therapeutic strategies. Compounds such as 1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol represent a testament to the ongoing quest for novel treatments. By combining traditional synthetic methods with cutting-edge computational tools, chemists are continuously expanding the arsenal of molecules available for therapeutic intervention.

The future prospects for 1-Isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-ol are bright, with numerous avenues for further research remaining unexplored. Ongoing studies aim to elucidate its full spectrum of biological activities and optimize its pharmacological properties through structural modifications. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.